Cas no 2228855-01-2 (5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine)
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine
- EN300-1748101
- 2228855-01-2
-
- Inchi: 1S/C8H10N4O/c1-2-12-4-3-7(11-12)8-6(9)5-10-13-8/h3-5H,2,9H2,1H3
- InChI Key: TVCYJQPCBAADCF-UHFFFAOYSA-N
- SMILES: O1C(=C(C=N1)N)C1C=CN(CC)N=1
Computed Properties
- Exact Mass: 178.08546096g/mol
- Monoisotopic Mass: 178.08546096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 69.9Ų
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1748101-0.05g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 0.05g |
$1417.0 | 2023-09-20 | ||
| Enamine | EN300-1748101-0.1g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 0.1g |
$1484.0 | 2023-09-20 | ||
| Enamine | EN300-1748101-0.25g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 0.25g |
$1551.0 | 2023-09-20 | ||
| Enamine | EN300-1748101-0.5g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 0.5g |
$1619.0 | 2023-09-20 | ||
| Enamine | EN300-1748101-1.0g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 1g |
$1686.0 | 2023-06-03 | ||
| Enamine | EN300-1748101-2.5g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 2.5g |
$3304.0 | 2023-09-20 | ||
| Enamine | EN300-1748101-5.0g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 5g |
$4890.0 | 2023-06-03 | ||
| Enamine | EN300-1748101-10.0g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 10g |
$7250.0 | 2023-06-03 | ||
| Enamine | EN300-1748101-1g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 1g |
$1686.0 | 2023-09-20 | ||
| Enamine | EN300-1748101-5g |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine |
2228855-01-2 | 5g |
$4890.0 | 2023-09-20 |
5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine
Introduction to 5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine (CAS No. 2228855-01-2) in Modern Chemical Biology and Medicinal Chemistry
The compound 5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine, identified by its CAS number 2228855-01-2, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, featuring a pyrazole and oxazole core, has garnered significant attention in recent years due to its structural versatility and potential therapeutic applications. The pyrazole moiety, known for its stability and bioisosteric properties, often serves as a key scaffold in drug design, while the oxazole ring contributes additional functional handles for molecular optimization. Together, these structural elements enable the compound to exhibit a broad spectrum of biological activities, making it a subject of intense interest in both academic research and industrial development.
In the realm of medicinal chemistry, the synthesis and functionalization of 5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine have been explored for their potential in addressing various pathological conditions. Recent studies have highlighted its role as a precursor in the development of novel antimicrobial agents. The pyrazole ring's ability to interact with bacterial enzymes has been leveraged to design molecules that disrupt essential metabolic pathways in pathogens. Specifically, derivatives of this scaffold have shown promise in inhibiting bacterial gyrase and topoisomerase enzymes, which are critical for DNA replication and transcription. This mechanism aligns with the growing need for alternative therapeutic strategies to combat antibiotic-resistant strains.
Beyond antimicrobial applications, 5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine has been investigated for its potential in oncology research. The oxazole moiety's redox-active nature makes it an attractive candidate for developing prodrugs or bioactive molecules that can selectively target tumor cells. Preliminary in vitro studies have demonstrated that certain analogs of this compound can induce apoptosis in cancer cell lines by modulating intracellular signaling pathways. The ethyl group at the 1-position of the pyrazole ring further enhances lipophilicity, facilitating cellular uptake—a crucial factor for effective drug delivery. These findings underscore the compound's potential as a lead structure for next-generation anticancer therapies.
The structural motif of 5-(1ethyl1Hpyrazol3yl)1 2oxazol4amine also finds relevance in neuropharmacological research. The oxazole ring's ability to cross the blood-brain barrier has opened avenues for developing treatments targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Experimental evidence suggests that derivatives of this compound can modulate cholinergic and dopaminergic systems, which are dysregulated in these conditions. Furthermore, its heterocyclic framework allows for further derivatization to enhance pharmacokinetic properties, including solubility and metabolic stability. Such modifications are essential for optimizing bioavailability and minimizing side effects—a cornerstone of modern drug development.
The synthetic approach to 5(1ethyl1Hpyrazol3yl)12oxazol4amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. Key synthetic strategies include cyclocondensation reactions between ethyl hydrazinate derivatives and β-diketones or β-ketoesters to form the pyrazole core. Subsequent functionalization at the 3-position of pyrazole with an oxazole ring is achieved through nucleophilic substitution or condensation reactions under controlled conditions. These synthetic protocols not only showcase the versatility of heterocyclic chemistry but also provide valuable insights into designing analogs with tailored biological activities.
The pharmacokinetic profile of 5(1ethyl1Hpyrazol3yl)12oxazol4amine is another critical aspect that has been thoroughly examined. In vivo studies have revealed that oral administration results in moderate bioavailability due to rapid metabolism by cytochrome P450 enzymes. However, covalent modifications at specific positions on the scaffold can enhance stability against enzymatic degradation, thereby prolonging circulation time and improving therapeutic efficacy. Additionally, computational modeling techniques such as molecular dynamics simulations have been employed to predict binding affinities with target proteins, aiding rational drug design efforts.
Future directions in research on 5(1ethyl1Hpyrazol3yl)12oxazol4amine include exploring its role in modulating immune responses and inflammation—a growing area of interest given its structural similarities to known immunomodulatory agents. Preclinical trials are underway to evaluate its efficacy in models of autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Moreover, interdisciplinary collaborations between chemists and biologists are paving the way for discovering novel biomarkers associated with this compound's mechanism of action—a step toward personalized medicine approaches.
The versatility of 5(1ethyl1Hpyrazol3yl)12oxazol4amine as a chemical probe extends beyond traditional pharmacological applications into fields like materials science and agrochemicals. Its ability to form stable complexes with metal ions makes it a candidate for developing metallo-drugs or catalysts with enhanced reactivity under physiological conditions. Similarly,in agrochemical research,derivatives of this compound have shown promise as herbicides or fungicides due to their interaction with essential enzymes in plants pathogens。
In conclusion,5(1ethyl 1Hpyrazol 3yl) 12oxazol 4amine(CAS No22288550 01 2) stands out as a structurally intriguing molecule with diverse potential applications across multiple domains。 Its unique combination of heterocyclic moieties offers opportunities for designing innovative therapeutics targeting various diseases。 As research progresses,further exploration into its synthetic pathways,pharmacological effects,and industrial relevance will undoubtedly expand our understanding of this remarkable compound。
2228855-01-2 (5-(1-ethyl-1H-pyrazol-3-yl)-1,2-oxazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)